Cas no 1806931-68-9 (6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine
• CAS No: 1806931-68-9
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4882800
• Update Time: 2025-06-10

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-8-6(7(11)12)5(10)2-4(3-9)13-8/h2,7H,3H2,1H3
• InChI Key： RHZLIKWZRYSGBD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)C(=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine

Introduction to 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine (CAS No. 1806931-68-9)

6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806931-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a chloromethyl substituent, a difluoromethyl group, a fluoro atom, and a methoxy group, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine plays a pivotal role in its reactivity and potential applications. The chloromethyl moiety, for instance, serves as a versatile handle for further functionalization through nucleophilic addition reactions, enabling the construction of more complex molecular architectures. In contrast, the difluoromethyl group introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets. The additional presence of a fluoro atom and a methoxy group further enhances the compound's diversity, making it a promising candidate for drug discovery initiatives.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound in question, 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine, has been explored as a key intermediate in the synthesis of potential therapeutic agents. Its unique structural features make it an attractive scaffold for designing molecules that can interact with biological receptors or enzymes in a targeted manner.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors. The combination of electron-deficient and electron-rich regions within its structure allows for precise tuning of its binding affinity to biological targets. For example, the chloromethyl group can be readily converted into other functional moieties such as alcohols or amines through nucleophilic substitution reactions, thereby facilitating the creation of bioactive molecules with tailored properties. This flexibility makes 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine a valuable building block for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry have also highlighted the importance of understanding the molecular interactions between compounds like 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine and their biological targets. Molecular docking studies have shown that this compound can effectively bind to various protein receptors, suggesting its potential as an inhibitor or modulator of enzymatic activity. These findings are particularly relevant in the context of drug discovery pipelines, where identifying lead compounds capable of interacting with specific biological pathways is crucial.

The agrochemical sector has also shown interest in pyridine derivatives due to their role as intermediates in the synthesis of pesticides and herbicides. The structural features of 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine, such as its ability to undergo further functionalization and its interaction with biological targets, make it a promising candidate for developing novel agrochemicals that can enhance crop protection strategies.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-methoxypyridine (CAS No. 1806931-68-9) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features and versatile reactivity position it as a valuable intermediate for developing pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its importance in medicinal chemistry and agricultural science is likely to grow even further.